Methyl 2,6-difluoro-3-iodobenzoate
Overview
Description
“Methyl 2,6-difluoro-3-iodobenzoate” is a chemical compound with the molecular formula C8H5F2IO2 . It has a molecular weight of 298.03 . It is a solid substance .
Synthesis Analysis
The synthesis of “Methyl 2,6-difluoro-3-iodobenzoate” can be achieved from Methanol and 2,6-Difluoro-3-iodobenzoic acid .Molecular Structure Analysis
The InChI code for “Methyl 2,6-difluoro-3-iodobenzoate” is1S/C8H5F2IO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,1H3 . The ChemSpider ID for this compound is 29357646 . Physical And Chemical Properties Analysis
“Methyl 2,6-difluoro-3-iodobenzoate” has a predicted boiling point of 300.2±42.0 °C and a predicted density of 1.888±0.06 g/cm3 . It should be stored at 2-8°C and protected from light .Scientific Research Applications
Organic Synthesis
Methyl 2,6-difluoro-3-iodobenzoate is a valuable reagent in organic synthesis, particularly in the formation of carbon-carbon bonds. It can undergo various cross-coupling reactions, such as the Negishi coupling, which is used to create complex molecules for pharmaceuticals and agrochemicals .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a precursor for the synthesis of various biologically active molecules. For example, it has been used in the synthesis of HIV-1 integrase inhibitors, which are crucial in the fight against HIV/AIDS .
Safety and Hazards
Mechanism of Action
Mode of Action
It’s possible that the compound interacts with its targets through covalent bonding, given the presence of the reactive iodine atom . .
Biochemical Pathways
The compound could potentially be involved in various reactions due to its structural features, such as the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Methyl 2,6-difluoro-3-iodobenzoate are not well-studied. These properties are crucial for understanding the bioavailability of the compound. Factors such as solubility, stability, and reactivity would play a significant role in its pharmacokinetics .
Result of Action
Given the compound’s potential involvement in carbon–carbon bond forming reactions, it could potentially influence the synthesis of various organic compounds .
properties
IUPAC Name |
methyl 2,6-difluoro-3-iodobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F2IO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNFWWJODIGADOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1F)I)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F2IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,6-difluoro-3-iodobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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